Cas no 2639622-98-1 ((S)-2-(2-chloro-5-fluorophenyl)pyrrolidine hydrochloride)

• Product Name: (S)-2-(2-chloro-5-fluorophenyl)pyrrolidine hydrochloride
• CAS No: 2639622-98-1
• MF: C₁₀H₁₂Cl₂FN
• MW: 236.11
• CID: 5085833
• PubChem ID: 155903219
• Update Time: 2025-05-21

(S)-2-(2-chloro-5-fluorophenyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-(2-chloro-5-fluorophenyl)pyrrolidine hydrochloride
• 2639622-98-1
• (S)-2-(2-Chloro-5-fluorophenyl)pyrrolidine HCl
• (2S)-2-(2-CHLORO-5-FLUOROPHENYL)PYRROLIDINE HYDROCHLORIDE
• BS-49016
• E75653

• Inchi： 1S/C10H11ClFN.ClH/c11-9-4-3-7(12)6-8(9)10-2-1-5-13-10;/h3-4,6,10,13H,1-2,5H2;1H/t10-;/m0./s1
• InChI Key： MZYAWBVYMJGXNS-PPHPATTJSA-N
• SMILES： ClC1C=CC(F)=CC=1[C@H]1NCCC1.Cl

Computed Properties

• Exact Mass: 235.0330829g/mol
• Monoisotopic Mass: 235.0330829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on (S)-2-(2-chloro-5-fluorophenyl)pyrrolidine hydrochloride

(S)-2-(2-chloro-5-fluorophenyl)pyrrolidine hydrochloride: A Comprehensive Overview

(S)-2-(2-chloro-5-fluorophenyl)pyrrolidine hydrochloride, also known by its CAS number 2639622-98-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, which belongs to the class of pyrrolidine derivatives, has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a pyrrolidine ring substituted with a chloro and fluoro-substituted phenyl group, making it a valuable compound for exploring stereochemical and pharmacological properties.

The synthesis of (S)-2-(2-chloro-5-fluorophenyl)pyrrolidine hydrochloride involves a series of well-established organic reactions, including Friedel-Crafts alkylation and subsequent stereochemical resolution. Recent advancements in asymmetric catalysis have enabled the efficient production of this enantiomerically pure compound, which is crucial for its application in chiral environments. The compound's structure, particularly the presence of both chlorine and fluorine substituents on the aromatic ring, imparts unique electronic and steric properties that make it an ideal candidate for studying molecular interactions.

From a pharmacological standpoint, (S)-2-(2-chloro-5-fluorophenyl)pyrrolidine hydrochloride has been investigated for its potential as a ligand in receptor-binding assays. Its ability to selectively bind to certain targets has been highlighted in recent studies, suggesting its role as a lead compound in drug discovery programs. Moreover, the compound's stereochemistry plays a pivotal role in determining its bioavailability and efficacy, making it a subject of interest in medicinal chemistry.

In terms of applications, this compound finds utility in various research areas, including but not limited to, the development of novel therapeutic agents, the study of enzyme inhibition mechanisms, and the exploration of chiral recognition processes. Its compatibility with modern analytical techniques such as NMR spectroscopy and mass spectrometry further enhances its value as a research tool.

Recent studies have also explored the environmental fate and toxicity of (S)-2-(2-chloro-5-fluorophenyl)pyrrolidine hydrochloride, providing insights into its biodegradability and potential ecological impact. These findings are essential for ensuring the safe handling and disposal of the compound during laboratory experiments and industrial processes.

In conclusion, (S)-2-(2-chloro-5-fluorophenyl)pyrrolidine hydrochloride stands out as a versatile compound with promising applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and pharmacological research, positions it as a key player in future scientific endeavors.